5,7-dibromo-3-[2-(2,4-dimethoxyphenyl)vinyl]-1-phenylcyclohepta[c]pyrazol-8(1H)-one

• Molecular Formula: C24H18Br2N2O3
• Molecular Weight: 542.2 g/mol
• IUPAC Name: 5,7-dibromo-3-[(E)-2-(2,4-dimethoxyphenyl)ethenyl]-1-phenylcyclohepta[c]pyrazol-8-one
• InChI: InChI=1S/C24H18Br2N2O3/c1-30-18-10-8-15(22(14-18)31-2)9-11-21-19-12-16(25)13-20(26)24(29)23(19)28(27-21)17-6-4-3-5-7-17/h3-14H,1-2H3/b11-9+
• InChI Key: XHXXFDRWOZSWCS-PKNBQFBNSA-N
• Isomeric SMILES: COC1=CC(=C(C=C1)/C=C/C2=NN(C3=C2C=C(C=C(C3=O)Br)Br)C4=CC=CC=C4)OC
• SMILES: COC1=CC(=C(C=C1)C=CC2=NN(C3=C2C=C(C=C(C3=O)Br)Br)C4=CC=CC=C4)OC

Description

5,7-dibromo-3-[2-(2,4-dimethoxyphenyl)vinyl]-1-phenylcyclohepta[c]pyrazol-8(1H)-one is a chemical compound that has gained significant attention in the field of scientific research. This compound is a derivative of cycloheptapyrazole and possesses a unique molecular structure that makes it a potential candidate for various applications.

Mechanism of Action

The mechanism of action of 5,7-dibromo-3-[2-(2,4-dimethoxyphenyl)vinyl]-1-phenylcyclohepta[c]pyrazol-8(1H)-one involves the inhibition of specific enzymes and pathways that are involved in the growth and proliferation of cancer cells. This compound has been shown to inhibit the activity of several enzymes, including cyclin-dependent kinases, which play a crucial role in cell division and proliferation.
Biochemical and Physiological Effects:
Studies have shown that 5,7-dibromo-3-[2-(2,4-dimethoxyphenyl)vinyl]-1-phenylcyclohepta[c]pyrazol-8(1H)-one can induce apoptosis (programmed cell death) in cancer cells. This compound has also been shown to inhibit the formation of new blood vessels, which is essential for the growth and spread of cancer cells. In addition, this compound has been shown to have anti-inflammatory and antioxidant properties, which may be beneficial in the treatment of various diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 5,7-dibromo-3-[2-(2,4-dimethoxyphenyl)vinyl]-1-phenylcyclohepta[c]pyrazol-8(1H)-one in lab experiments is its potent anti-cancer properties. This compound has been shown to be effective in inhibiting the growth of various types of cancer cells, including breast, lung, and prostate cancer cells. However, one of the limitations of using this compound is its low solubility in water, which may make it difficult to administer in vivo.

Future Directions

There are several future directions for the study of 5,7-dibromo-3-[2-(2,4-dimethoxyphenyl)vinyl]-1-phenylcyclohepta[c]pyrazol-8(1H)-one. One of the areas of research that requires further investigation is the potential use of this compound in combination with other anti-cancer drugs. Studies have shown that combining this compound with other drugs may enhance its anti-cancer properties. Additionally, further studies are needed to determine the optimal dosage and administration route for this compound in vivo. Finally, the potential use of this compound in the treatment of other diseases, such as Alzheimer's disease, requires further investigation.

Synthesis Methods

The synthesis of 5,7-dibromo-3-[2-(2,4-dimethoxyphenyl)vinyl]-1-phenylcyclohepta[c]pyrazol-8(1H)-one involves the condensation of 2-(2,4-dimethoxyphenyl)acetonitrile and 5,7-dibromo-1-phenylcyclohepta[c]pyrazole in the presence of a base and a catalyst. The reaction proceeds through the formation of an intermediate, which is then cyclized to yield the final product.

Scientific Research Applications

5,7-dibromo-3-[2-(2,4-dimethoxyphenyl)vinyl]-1-phenylcyclohepta[c]pyrazol-8(1H)-one has been extensively studied for its potential use in various scientific research applications. One of the most significant applications of this compound is in the field of cancer research. Studies have shown that this compound possesses potent anti-cancer properties and can inhibit the growth of cancer cells. It has also been studied for its potential use in the treatment of Alzheimer's disease and other neurodegenerative disorders.